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Compound of Interest

Compound Name:
Tetramethylammonium hydrogen

phthalate

Cat. No.: B1600818 Get Quote

Essential Safety and Handling Guide for
Tetramethylammonium Hydrogen Phthalate
For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Tetramethylammonium hydrogen phthalate (CAS No. 79723-02-7) in a laboratory setting.

The following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Immediate Precautions
Tetramethylammonium hydrogen phthalate is a chemical that presents significant health

risks. It is classified as toxic if swallowed and may cause damage to organs, specifically the

liver, through prolonged or repeated exposure.[1] Additionally, it is very toxic to aquatic life.[1]

All personnel must be thoroughly familiar with the hazards and handling procedures outlined in

this guide and the Safety Data Sheet (SDS) before commencing any work with this compound.

Key Hazards:

Acute Oral Toxicity: Toxic if ingested.[1]

Target Organ Damage: May cause liver damage with repeated or prolonged exposure.[1]
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Environmental Hazard: Very toxic to aquatic organisms.[1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The

following table summarizes the required PPE for handling Tetramethylammonium hydrogen
phthalate.
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PPE Category Specification Standard Compliance

Hand Protection

Nitrile rubber gloves are

recommended. A minimum

thickness of 0.11 mm is

advised, with a breakthrough

time of at least 480 minutes.

This recommendation is based

on data for the structurally

similar and highly hazardous

Tetramethylammonium

hydroxide (TMAH).[2] Always

inspect gloves for integrity

before use and practice proper

glove removal technique to

avoid skin contact.[2]

EN 374

Eye Protection

Chemical safety goggles are

required.[1] For tasks with a

higher risk of splashing, a full

face-shield (minimum 8 inches)

should be worn in addition to

goggles.[2]

EN 166 or OSHA 29 CFR

1910.133

Skin and Body Protection

A chemical-resistant apron or

smock worn over a lab coat

with long sleeves is necessary.

[2] Long pants and closed-toe

shoes are also required.

-

Respiratory Protection All handling of solid

Tetramethylammonium

hydrogen phthalate that may

generate dust, and all work

with its solutions, must be

conducted in a certified

chemical fume hood.[1] If

exposure limits are exceeded

or if irritation is experienced, a

EN 149
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NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[1]

Chemical and Physical Properties
The following table summarizes key quantitative data for Tetramethylammonium hydrogen
phthalate.

Property Value

CAS Number 79723-02-7

Molecular Formula C12H17NO4

Molecular Weight 239.27 g/mol

Physical State Solid, Crystalline

Appearance White

Melting Point 148 - 150 °C (298.4 - 302 °F)

Solubility Partly soluble in water

UN Number UN2811

[1][3][4][5][6]

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the safe handling of Tetramethylammonium hydrogen
phthalate from preparation to disposal.
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Preparation

Handling

Cleanup

Disposal

Don Appropriate PPE

Work in Chemical Fume Hood

Prepare Work Area (e.g., absorbent pads)

Weigh Solid Chemical

Prepare Solution (if applicable)

Perform Experimental Work

Segregate Waste

Decontaminate Glassware

Clean Work Surface

Label Hazardous Waste Container

Store Waste in Designated Area

Arrange for Licensed Disposal

Click to download full resolution via product page

Safe Handling Workflow for Tetramethylammonium Hydrogen Phthalate.
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Detailed Steps:

Preparation:

Put on all required PPE as detailed in the table above.

Ensure the chemical fume hood is functioning correctly.

Cover the work surface with absorbent, disposable pads.

Handling:

When weighing the solid, minimize dust generation.

If preparing a solution, add the solid to the solvent slowly.

Conduct all experimental procedures within the fume hood.

Cleanup:

Segregate all waste streams. Unused chemical, contaminated materials (e.g., gloves,

pads), and aqueous waste should be collected in separate, clearly labeled containers.

Decontaminate all glassware and equipment used.

Wipe down the work surface of the fume hood.

Storage:

Keep the container of Tetramethylammonium hydrogen phthalate tightly closed in a

dry, cool, and well-ventilated place.[1]

Store away from incompatible materials such as oxidizing agents.[1]

Disposal Plan
Tetramethylammonium hydrogen phthalate and any materials contaminated with it must be

treated as hazardous waste. Do not dispose of this chemical down the drain or in general

waste.[7]
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Waste Collection and Labeling:

Solid Waste: Collect unused Tetramethylammonium hydrogen phthalate and any

contaminated disposable materials (e.g., weighing paper, gloves, absorbent pads) in a

designated, sealable, and clearly labeled hazardous waste container.

Liquid Waste: Collect any solutions containing Tetramethylammonium hydrogen phthalate
in a separate, leak-proof, and clearly labeled hazardous waste container.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "Tetramethylammonium hydrogen phthalate," and the associated hazards (Toxic).

Step-by-Step Disposal Procedure:

Segregation: Keep waste containing Tetramethylammonium hydrogen phthalate separate

from other chemical waste streams.

Containerization: Use appropriate, sealed containers for waste collection.

Storage: Store the labeled waste containers in a designated satellite accumulation area that

is cool, dry, and well-ventilated, away from incompatible materials.

Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect

and dispose of the waste in accordance with local, state, and federal regulations.[7]

Spill Management:

Minor Spill (in fume hood):

Ensure all personnel are wearing appropriate PPE.

Contain the spill with an inert absorbent material (e.g., sand, vermiculite).

Carefully sweep or scoop the absorbed material into a hazardous waste container.

Decontaminate the area with a suitable solvent and then wash with water.

Major Spill:
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Evacuate the immediate area and alert others.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Prevent entry to the contaminated area.

Emergency Procedures
First Aid Measures:

Exposure Route Action

Ingestion
Do NOT induce vomiting. Immediately call a

poison control center or doctor.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical advice.[1]

In all cases of exposure, it is crucial to show the Safety Data Sheet to the attending medical

professional.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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